2,4-dimethyl-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide

• IUPAC Name: 2,4-dimethyl-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C15H13NO4S2/c1-9-3-6-14(10(2)7-9)22(18,19)16-11-4-5-12-13(8-11)21-15(17)20-12/h3-8,16H,1-2H3
• InChI Key: OCNOLNMRHMUDHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC(=O)S3)C
• Molecular Formula: C15H13NO4S2
• Molecular Weight: 335.4 g/mol
• CAS No.: 518052-58-9

Description

2,4-Dimethyl-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide is a chemical compound with the molecular formula C15H13NO4S2. Its average mass is 335.398 Da and its monoisotopic mass is 335.028595 Da.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, and density, are not specified in the available sources.

Scientific Research Applications

Synthesis and Chemical Properties

One study discusses 1,2-benzoxathiin-4(3H)-one 2,2-dioxide, highlighting its synthetic potential and pharmacological possibilities. The synthesis of 1,2-benzoxathiin-4(3H)-one 2,2-dioxides primarily involves the cyclization of salicylic acid derivatives. This compound and its derivatives undergo various chemical transformations, including reactions at different centers of the heterocyclic fragment, indicating a versatile synthetic utility. The study suggests that despite the limited research, the sultone derivatives of such compounds, due to their structural similarity to the coumarin core, have been explored for anticoagulant, antimicrobial, and antitumor properties. This suggests a potential pharmacological application for compounds with similar structures, including the possibility of developing new molecular systems with desired pharmacological properties (Halyna V. Hryhoriv, D. Lega, L. A. Shemchuk, 2021).

Safety and Hazards

Specific safety and hazard information for this compound is not provided in the available sources.